(E)-3-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-1-phenylprop-2-en-1-one

• IUPAC Name: (E)-3-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-1-phenylprop-2-en-1-one
• InChI: InChI=1S/C21H13ClF3NO2/c22-17-12-16(21(23,24)25)13-26-20(17)28-19-9-5-4-8-15(19)10-11-18(27)14-6-2-1-3-7-14/h1-13H/b11-10+
• InChI Key: NWEYUEMMPMPAMC-ZHACJKMWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C=CC2=CC=CC=C2OC3=C(C=C(C=N3)C(F)(F)F)Cl
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)/C=C/C2=CC=CC=C2OC3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C21H13ClF3NO2
• Molecular Weight: 403.8 g/mol

Description

(E)-3-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-1-phenylprop-2-en-1-one is a useful research compound. Its molecular formula is C21H13ClF3NO2 and its molecular weight is 403.79. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Researchers have developed methods for synthesizing compounds related to "(E)-3-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-1-phenylprop-2-en-1-one", focusing on their structural features and potential as intermediates for further chemical reactions. For example, Hu et al. (2006) discussed the synthesis of pyridyl polyheterocyclic oxime-ether Schiff bases, which involve sequential reactions including etherification processes that could be related to the synthesis of compounds like the one Hu, Li, & Huang, 2006.

Biological Activity

The research has also explored the biological activities of compounds structurally related to "this compound". Studies have investigated their antibacterial and anti-inflammatory properties, providing insights into their potential therapeutic applications. For instance, Ravula et al. (2016) synthesized novel pyrazoline derivatives, exhibiting significant in vivo anti-inflammatory and in vitro antibacterial activities, which could suggest potential biological roles for similar compounds Ravula, Babu, Manich, Rika, Chary, & Ch, Ra, 2016.

Optical and Electronic Applications

Compounds with structures similar to "this compound" have been studied for their optical properties, such as in the field of organic electronics and photonics. Belahlou et al. (2020) have synthesized and characterized organic conjugate chalcone derivatives for their optical properties, indicating potential applications in organic electronics Belahlou, Waszkowska, Bouraiou, Bendeif, Taboukhat, Bouchouit, & Sahraoui, 2020.

Catalysis and Chemical Reactions

Some studies have focused on the catalytic applications of compounds with similar structures, exploring their efficiency in facilitating various chemical reactions. For instance, Desimoni et al. (2005) developed efficient and flexible lanthanide-based catalysts for enantioselective reactions, utilizing pyridine-bis(oxazoline) ligands, which could highlight the versatility of related compounds in catalysis Desimoni, Faita, Guala, Laurenti, & Mella, 2005.